molecular formula C28H24N2O6 B2440438 N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide CAS No. 951970-00-6

N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide

Cat. No. B2440438
CAS RN: 951970-00-6
M. Wt: 484.508
InChI Key: MAAKLVITBNLXFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide is a useful research compound. Its molecular formula is C28H24N2O6 and its molecular weight is 484.508. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuroleptic Activity

The compound has been studied for its potential neuroleptic (antipsychotic) activity. In a study, benzamide derivatives, structurally similar to N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide, were synthesized and evaluated for their inhibitory effects on stereotyped behavior induced by apomorphine in rats. These studies aimed to establish a correlation between structure and activity, revealing that certain benzamides could be potent drugs with fewer side effects for the treatment of psychosis (Iwanami et al., 1981).

Anti-Inflammatory and Antinociceptive Activities

The compound's chemical structure is similar to chromone derivatives isolated from Vitex negundo, which have shown significant anti-inflammatory and antinociceptive (pain-relieving) activities in vivo. These activities were demonstrated in models like acetic acid-induced abdominal constriction and carrageenan-induced paw edema in mice, suggesting potential applications in alleviating nociception and inflammation (Khan et al., 2017).

Glucokinase Activation for Diabetes Treatment

Related benzamide derivatives were synthesized and identified as potent glucokinase activators, demonstrating promising glucose uptake in rat hepatocytes and the potential to reduce glucose levels in diabetes treatment. Such compounds have exhibited favorable pharmacokinetic parameters and safety margins in toxicity studies, indicating potential applications in managing type 2 diabetes mellitus (Park et al., 2014).

Serotonin Receptor Interaction

Indole-ethylamines, structurally akin to the compound , were tested for their ability to suppress the firing of dorsal raphe serotonergic neurons in rats. The study highlighted the structural specificity of serotonin autoreceptors among tryptamine analogs, which is critical for understanding the interaction of such compounds with the serotonergic system, potentially contributing to the development of novel therapeutics for neuropsychiatric disorders (Rogawaski & Aghajanian, 1981).

properties

IUPAC Name

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4-(7-methoxy-4-oxochromen-3-yl)oxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H24N2O6/c1-33-20-8-10-24-23(13-20)18(15-30-24)11-12-29-28(32)17-3-5-19(6-4-17)36-26-16-35-25-14-21(34-2)7-9-22(25)27(26)31/h3-10,13-16,30H,11-12H2,1-2H3,(H,29,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MAAKLVITBNLXFP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC=C(C=C3)OC4=COC5=C(C4=O)C=CC(=C5)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H24N2O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

484.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.